ethyl 5-[[(E)-3-(3,4-dimethoxyphenyl)prop-2-enoyl]amino]-4-oxo-3-phenylthieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 5-[[(E)-3-(3,4-dimethoxyphenyl)prop-2-enoyl]amino]-4-oxo-3-phenylthieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C26H23N3O6S/c1-4-35-26(32)23-18-15-36-24(22(18)25(31)29(28-23)17-8-6-5-7-9-17)27-21(30)13-11-16-10-12-19(33-2)20(14-16)34-3/h5-15H,4H2,1-3H3,(H,27,30)/b13-11+
• InChI Key: FOTHLVFSYGHWNR-ACCUITESSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)C=CC3=CC(=C(C=C3)OC)OC)C4=CC=CC=C4
• Isomeric SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)/C=C/C3=CC(=C(C=C3)OC)OC)C4=CC=CC=C4
• Molecular Formula: C26H23N3O6S
• Molecular Weight: 505.5 g/mol

Description

Ethyl 5-[[(E)-3-(3,4-dimethoxyphenyl)prop-2-enoyl]amino]-4-oxo-3-phenylthieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C26H23N3O6S and its molecular weight is 505.55. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivatization

Researchers have developed methods for synthesizing diverse heterocyclic systems that include derivatives of thieno[3,4-d]pyridazine. These methodologies are crucial for creating compounds with potential biological activities. For instance, a study detailed the synthesis of imidazolone derivatives via Michael addition and subsequent reactions, showcasing the versatility of enaminones in synthesizing heterocyclic compounds (Bezenšek et al., 2012). Another research focused on the reactivity of pyrido[3′,2′:4,5]furo(thieno)[3,2-d]pyrimidin-7(8)-ones with alkyl mono- and di-halides, leading to the formation of new heterocyclic systems containing thiazolo[3,2-a]pyrimidine and pyrimido[2,1-b]thiazine moieties, indicating the potential for developing novel compounds with unique structures and possibly biological activities (Sirakanyan et al., 2015).

Potential Biological Activities

Several studies have synthesized new heterocyclic compounds related to pyrrolylthieno[2,3-d]pyrimidines and thieno[2,3-d][4,5-d] dipyrimidines, exploring their chemical properties and potential as biological agents. For example, the synthesis of new heterocyclic compounds related to pyrrolylthieno[2,3-d]pyrimidines has been documented, hinting at the exploration of their chemical and biological properties (Moneam, 2005). Additionally, the creation of pyridazine derivatives and related compounds, such as pyrrolo[2,3-c]pyridazines and furo[2,3-c]pyndazines, through synthesis and reaction studies, further exemplifies the chemical versatility and potential application in discovering novel biological activities (Deeb et al., 1992).